7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL

• CAS No.: 832723-92-9
• Molecular Formula: C14H13N3O3
• Molecular Weight: 271.27 g/mol
• IUPAC Name: 7-amino-8,9-dimethyl-6-nitrocarbazol-3-ol
• InChI: InChI=1S/C14H13N3O3/c1-7-13(15)12(17(19)20)6-10-9-5-8(18)3-4-11(9)16(2)14(7)10/h3-6,18H,15H2,1-2H3
• InChI Key: UKYZESYLQPUGPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1N)[N+](=O)[O-])C3=C(N2C)C=CC(=C3)O

Description

7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL is a nitrogen-containing aromatic heterocyclic compound. It is a derivative of carbazole, which is known for its versatile functionalization, excellent electrical and electrochemical properties, good environmental stability, and unique optical properties .

Preparation Methods

The synthesis of 7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL involves several steps, typically starting with the functionalization of carbazoleIndustrial production methods may involve optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur, depending on the reagents and conditions used. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL has a wide range of scientific research applications, including:

Chemistry: It is used in the synthesis of various organic compounds and as a building block for more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of materials with specific electrical and optical properties.

Mechanism of Action

The mechanism of action of 7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL involves its interaction with molecular targets and pathways within cells. The specific pathways and targets depend on the context of its application, whether in biological systems or material science .

Comparison with Similar Compounds

Similar compounds to 7-Amino-8,9-dimethyl-6-nitro-9H-carbazol-3-OL include other carbazole derivatives such as:

Poly(2,7-carbazole): Known for its extended conjugation length and lower bandgap energy.

Poly(3,6-carbazole): Exhibits different electronic properties due to its structural configuration. The uniqueness of this compound lies in its specific functional groups and their positions on the carbazole ring, which confer distinct chemical and physical properties.